ethyl 4-hydroxy-1-(4-(methoxycarbonyl)phenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 4-hydroxy-1-(4-methoxycarbonylphenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C14H14N2O5/c1-3-21-14(19)12-11(17)8-16(15-12)10-6-4-9(5-7-10)13(18)20-2/h4-8,17H,3H2,1-2H3
• InChI Key: QPAVUCVHBQVGAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1O)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C14H14N2O5
• Molecular Weight: 290.27 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and conditions under which the compound can be synthesized. This can include the starting materials, reagents, catalysts, temperature, pressure, and other conditions. .

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry can be used to determine the structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with various reagents, its stability under different conditions, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, optical activity, and spectral properties. Computational methods can also be used to predict properties such as the compound’s HOMO-LUMO gap and electrophilicity index.

Scientific Research Applications

Synthesis and Characterization

Ethyl 4-hydroxy-1-(4-(methoxycarbonyl)phenyl)-1H-pyrazole-3-carboxylate is involved in the synthesis of various pyrazole derivatives. For instance, Kasımoğulları and Arslan (2010) described the synthesis of substitute pyrazole dicarboxylic acid derivatives from a related compound, 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, obtained through a reaction involving ethyl 4,5-dioxo-2-phenyl-4,5-dihydrofuran-3-carboxylate (Kasımoğulları & Arslan, 2010).

Structural and Regioselective Studies

Ashton and Doss (1993) conducted studies on the regioselective synthesis of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, providing insight into the structural assignments of these compounds (Ashton & Doss, 1993).

Applications in Organic Chemistry

Milosevic et al. (2015) explored the use of microwave-assisted treatment of ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate, showing its potential in organic synthesis (Milosevic et al., 2015). Similarly, Arbačiauskienė et al. (2011) utilized ethyl 3‐ and 5‐Triflyloxy‐1H‐pyrazole‐4‐carboxylates in the synthesis of various condensed pyrazoles, demonstrating the versatility of such compounds in organic synthesis (Arbačiauskienė et al., 2011).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how the compound interacts with biological systems. This can include the specific proteins or enzymes it interacts with, the biochemical pathways it affects, and its overall effect on the organism.

Safety and Hazards

Information on the compound’s safety and hazards would typically come from material safety data sheets (MSDS). This can include information on the compound’s toxicity, flammability, environmental impact, and safe handling procedures.